Cas no 2680756-54-9 (tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate)

Tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate is a halogenated aromatic carbamate derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—bromo, chloro, and fluoro substituents—enhance reactivity in cross-coupling reactions, facilitating the construction of complex molecules. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in medicinal chemistry for modifying pharmacophores or introducing halogenated motifs to improve binding affinity. High purity and consistent performance make it a reliable choice for targeted synthesis applications. Proper handling is advised due to potential sensitivity to moisture and strong acids/bases.
tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate structure
2680756-54-9 structure
Product Name:tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate
CAS No:2680756-54-9
MF:C11H12BrClFNO2
MW:324.573884963989
CID:5625973
PubChem ID:165935351
Update Time:2025-10-21

tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate
    • EN300-28294528
    • 2680756-54-9
    • Inchi: 1S/C11H12BrClFNO2/c1-11(2,3)17-10(16)15-9-4-6(12)8(14)5-7(9)13/h4-5H,1-3H3,(H,15,16)
    • InChI Key: SRLNIMDYFWFGPZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1)NC(=O)OC(C)(C)C)Cl)F

Computed Properties

  • Exact Mass: 322.97240g/mol
  • Monoisotopic Mass: 322.97240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.3Ų

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Additional information on tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate (CAS No. 2680756-54-9)

The compound tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate (CAS No. 2680756-54-9) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group and halogen substitutions (bromo, chloro, and fluoro), makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for halogenated aromatic compounds like tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate has surged, driven by advancements in drug discovery and material science. Its CAS No. 2680756-54-9 is often queried in databases such as Reaxys and SciFinder for structure-activity relationship (SAR) studies. The compound’s multifunctional reactivity allows for modifications at the carbamate or aryl halide positions, enabling diverse applications in medicinal chemistry.

One of the trending topics linked to this compound is its potential in targeted cancer therapies. The 5-bromo-2-chloro-4-fluorophenyl moiety is a key fragment in designing kinase inhibitors, which are pivotal in oncology research. Additionally, its thermal stability and solubility profile make it suitable for high-throughput screening (HTS) platforms. Users often search for "synthesis of tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate" or "suppliers of CAS 2680756-54-9," reflecting its commercial and academic relevance.

From an SEO perspective, integrating keywords like "halogenated carbamate synthesis" or "tert-butyl carbamate applications" enhances visibility. The compound’s patent landscape is another area of interest, with queries such as "2680756-54-9 patent status" gaining traction. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further broadens its utility in constructing complex heterocycles.

Environmental and green chemistry considerations are also pertinent. Researchers explore solvent-free synthesis methods for tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate to align with sustainable practices. Analytical techniques like HPLC and NMR are commonly used to verify its purity, addressing queries such as "analytical data for CAS 2680756-54-9."

In summary, tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate (CAS No. 2680756-54-9) is a versatile building block with growing importance in life sciences. Its structural modularity and reactivity cater to evolving trends in precision medicine and catalysis, ensuring its continued prominence in scientific literature and industrial workflows.

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